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Compound of Interest

Compound Name: z-DEVD-cmk

Cat. No.: B1638840 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of z-DEVD-cmk, a caspase-3 inhibitor. The information is intended for

researchers, scientists, and professionals in drug development to ensure safe and effective use

in a laboratory setting.

Essential Safety and Logistical Information
z-DEVD-cmk is a specific, irreversible inhibitor of caspase-3, a key enzyme involved in the

execution phase of apoptosis. While a specific Safety Data Sheet (SDS) for z-DEVD-cmk is not

readily available in the provided search results, a cautious approach is warranted, treating it as

a potentially hazardous compound. The following data summarizes its chemical properties.

Table 1: Chemical and Physical Properties of z-DEVD-cmk
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Property Value Reference

Full Name
Z-Asp(OMe)-Glu(OMe)-Val-

Asp(OMe)-chloromethylketone
[1]

Molecular Formula C27H35ClN4O12 [1][2]

Molecular Weight 643.04 g/mol [1][2]

CAS Number 250584-13-5 [1][2]

Appearance Lyophilized powder [3]

Solubility Soluble in DMSO [3][4][5]

Storage Temperature -20°C [2][4]

Personal Protective Equipment (PPE)
Given the absence of specific toxicity data, standard laboratory PPE is required to minimize

exposure. The following table outlines the recommended PPE for handling z-DEVD-cmk in its

powdered form and when in solution.

Table 2: Recommended Personal Protective Equipment
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PPE Category Specification Purpose

Hand Protection Nitrile or latex gloves.
Prevents skin contact with the

compound.[6]

Eye Protection
ANSI Z87.1 compliant safety

glasses with side shields.[7]

Protects eyes from dust

particles and splashes.

Body Protection Standard laboratory coat.
Protects skin and clothing from

contamination.[6]

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or chemical fume hood.

Use a NIOSH-approved

respirator if weighing out large

quantities of powder.

Minimizes inhalation of fine

particles.

Operational Plans: Handling and Storage
Proper handling and storage are critical to maintain the integrity of z-DEVD-cmk and ensure

the safety of laboratory personnel.

Receiving and Storage
Upon receipt, inspect the container for any damage.

Store the unopened, lyophilized product at -20°C.[2]

Use a manual defrost freezer and avoid repeated freeze-thaw cycles to maintain product

stability.

Preparation of Stock Solutions
z-DEVD-cmk is typically reconstituted in dimethyl sulfoxide (DMSO) to create a stock solution.

[3]

Allow the vial of lyophilized powder to equilibrate to room temperature before opening to

prevent condensation.
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Under a chemical fume hood, add the appropriate volume of fresh, anhydrous DMSO to the

vial to achieve the desired stock concentration (e.g., 10 mM).

To create a 10 mM stock solution from 1 mg of powder, dissolve it in approximately 155.5 µL

of DMSO.[4]

If solubility is an issue, the tube may be gently warmed to 37°C and sonicated for a short

period.[4]

Aliquot the stock solution into smaller, single-use volumes to avoid multiple freeze-thaw

cycles.[5][8]

Store the DMSO stock solution at -20°C for up to one month or at -80°C for up to six months.

[4][5][8]

Safe Handling Workflow Diagram
The following diagram illustrates the standard workflow for safely handling z-DEVD-cmk from

receipt to disposal.
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Caption: Workflow for handling z-DEVD-cmk.
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Disposal Plan
Dispose of z-DEVD-cmk and any contaminated materials in accordance with institutional and

local regulations for chemical waste.

Unused Compound: Dispose of expired or unused z-DEVD-cmk (powder or solution) as

chemical waste. Do not pour down the drain.

Contaminated Materials: All disposable materials that have come into contact with z-DEVD-
cmk, such as pipette tips, tubes, and gloves, should be collected in a designated, sealed

waste container.

Liquid Waste: Media and buffers from experiments containing z-DEVD-cmk should be

collected as hazardous liquid waste.

Experimental Protocol: Caspase-3 Inhibition Assay
This protocol provides a general method for using z-DEVD-cmk to inhibit apoptosis in a cell-

based assay.

Objective: To determine the effectiveness of z-DEVD-cmk in preventing apoptosis induced by a

known agent (e.g., camptothecin).

Materials:

Cell line of interest (e.g., Jurkat cells)

Complete cell culture medium

Apoptosis-inducing agent (e.g., camptothecin)

z-DEVD-cmk stock solution (10 mM in DMSO)

Apoptosis detection kit (e.g., Annexin V staining kit)

Phosphate-buffered saline (PBS)

Multi-well culture plates
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Procedure:

Cell Seeding: Seed cells in a multi-well plate at a density appropriate for your cell line and

allow them to adhere or stabilize overnight.

Pre-treatment with Inhibitor:

Prepare a working solution of z-DEVD-cmk in complete medium. The final concentration

may need to be titrated for optimal performance, but a starting point of 20-100 µM is

common.[3][5]

Important: Include a vehicle control by adding an equivalent volume of DMSO (without z-
DEVD-cmk) to a set of wells. The final DMSO concentration should not exceed 0.2% to

avoid cellular toxicity.[3]

Remove the old medium from the cells and add the medium containing z-DEVD-cmk or

the vehicle control.

Incubate the cells for 30-60 minutes at 37°C.[3]

Induction of Apoptosis:

Add the apoptosis-inducing agent (e.g., 4 µM camptothecin) to the wells, except for the

untreated control wells.[3]

Incubate for the required time to induce apoptosis (e.g., 3-24 hours), depending on the cell

line and inducing agent.[3][9]

Apoptosis Detection:

Following incubation, harvest the cells.

Stain the cells using an apoptosis detection method, such as Annexin V and a viability

dye, according to the manufacturer’s instructions.

Analyze the samples by flow cytometry or fluorescence microscopy to quantify the

percentage of apoptotic cells.
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Mechanism of Action: Apoptosis Inhibition
z-DEVD-cmk functions by irreversibly binding to the active site of caspase-3, preventing it from

cleaving its downstream substrates and thereby halting the apoptotic cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1638840?utm_src=pdf-body
https://www.benchchem.com/product/b1638840?utm_src=pdf-body-img
https://www.benchchem.com/product/b1638840?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/z-devd-cmk-dic333716.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1638840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. cpcscientific.com [cpcscientific.com]

3. bdbiosciences.com [bdbiosciences.com]

4. glpbio.com [glpbio.com]

5. selleckchem.com [selleckchem.com]

6. Personal Protective Equipment (PPE) – Biorisk Management [aspr.hhs.gov]

7. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

8. medchemexpress.com [medchemexpress.com]

9. Z-DEVD-FMK (Caspase-3 Inhibitor) | Caspase-3 inhibitor | TargetMol [targetmol.com]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for z-
DEVD-cmk]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1638840#personal-protective-equipment-for-
handling-z-devd-cmk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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